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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the quantitative analysis of glyphosate
monoammonium residues in water samples. The methods described herein are based on
established analytical techniques, including liquid chromatography coupled with mass
spectrometry (LC-MS/MS) and high-performance liquid chromatography (HPLC) with
fluorescence detection.

Introduction

Glyphosate, the active ingredient in many broad-spectrum herbicides, and its primary
metabolite, aminomethylphosphonic acid (AMPA), are compounds of significant environmental
interest due to their widespread use in agriculture.[1][2] Their high polarity and water solubility
make them challenging to analyze at trace levels.[1] This application note details two robust
methods for the determination of glyphosate and AMPA in various water matrices: a pre-column
derivatization method using 9-fluorenylmethylchloroformate (FMOC-CI) followed by LC-MS/MS
analysis, and the U.S. Environmental Protection Agency (EPA) Method 547, which employs
post-column derivatization with fluorescence detection.[1][3]
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Analytical Methods Overview

The choice of analytical method often depends on the required sensitivity, specificity, and
available instrumentation.

¢ Pre-column Derivatization with LC-MS/MS: This is a highly sensitive and specific method
suitable for detecting glyphosate and AMPA at ultra-trace levels. Derivatization with FMOC-CI
renders the analytes less polar, improving their retention on reversed-phase HPLC columns
and enhancing their ionization for mass spectrometric detection.[1]

o EPA Method 547 (Post-column Derivatization with Fluorescence Detection): This is an
established regulatory method for monitoring glyphosate in drinking water.[3][4] It involves
direct injection of the water sample, separation by ion-exchange chromatography, followed
by post-column oxidation and derivatization to form a fluorescent product.[5]

Experimental Protocols
Method 1: Pre-Column Derivatization with FMOC-CI
followed by LC-MS/MS

This protocol is adapted from various sources utilizing pre-column derivatization with FMOC-CI
for the analysis of glyphosate and AMPA in water.[1][6][7]

1. Sample Preparation and Derivatization
o Collect water samples in polypropylene containers.
 Filter the water samples through a 0.22 um or 0.45 um filter.[1][3]

e To a 4 mL aliquot of the filtered water sample in a polypropylene tube, add the following
reagents:

o 10 pL of a 200 pg/L internal standard solution (e.g., glyphosate-13C2, 15N).[1]
o 50 pL of a 2 g/L EDTA solution to chelate metal ions.[1][6]

o 800 pL of a 50 g/L borate buffer solution in water to maintain alkaline conditions.[1][6]
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o 860 pL of a 250 mg/L FMOC-CI solution in acetonitrile.[1]

Cap the tube and vortex to mix.

Incubate the reaction mixture for 2 hours at 37°C or for a minimum of 30 minutes at room
temperature.[1][8] Microwave-assisted derivatization can reduce this time to under 2.5
minutes.[7]

After incubation, add 3 drops of phosphoric acid to stop the reaction and vortex to mix.[1]

Add 2 mL of dichloromethane (DCM) to the tube and vortex to extract excess FMOC-CI.[1]

Allow the layers to separate for 10 minutes.

Transfer 1 mL of the upper aqueous layer into a vial for LC-MS/MS analysis.[1]

. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

o System: ACQUITY UPLC I-Class System or equivalent.[1]

o Column: A reversed-phase column suitable for polar compounds.

o Mobile Phase A: Water with 2.5 mM ammonium acetate.[9]

o Mobile Phase B: Acetonitrile.[9]

o Flow Rate: 0.3 mL/min.[9]

o Gradient: A typical gradient would start with a low percentage of organic phase, ramp up to
a high percentage to elute the derivatized analytes, and then return to initial conditions for
equilibration.[9]

Mass Spectrometry:

o System: Xevo TQ-XS Triple Quadrupole Mass Spectrometer or equivalent.[1]

o lonization: Electrospray ionization (ESI) in negative ion mode.[10]
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o Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product
ions for the FMOC derivatives of glyphosate and AMPA should be optimized for the
instrument used.[1]

Method 2: EPA Method 547 - Post-Column Derivatization
and Fluorescence Detection

This protocol is a summary of the U.S. EPA Method 547 for the analysis of glyphosate in
drinking water.[3][4][11]

1. Sample Preparation

o Collect water samples in glass containers.[5]

« If the water is chlorinated, dechlorinate by adding 100 mg/L of sodium thiosulfate.[5]

e Filter the sample through a 0.45 um filter.[3][4]

o Store samples at 4°C away from light. The maximum holding time is generally 14 days.[5]
2. HPLC with Post-Column Derivatization

e HPLC System:

o

Instrument: Waters Alliance system for carbamate analysis or equivalent.[3]

o

Column: lon Exclusion, 7.8 mm x 150 mm, operated at 55 °C.[3]

o

Mobile Phase: 0.05% phosphoric acid.[3]

[¢]

Flow Rate: 1.5 mL/min.[3]

[¢]

Injection Volume: 200 pL.[3]
e Post-Column Reaction System:

o Reagent 1 (Oxidizing Agent): Dissolve 1.35 g KH2PO4, 11.6 g NaCl, 0.4 g NaOH, and 0.2
mL of household bleach (containing calcium hypochlorite) in water and dilute to 1 L.[3][4]
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o Reagent 2 (Derivatizing Agent): Dissolve 0.8 g of o-phthalaldehyde (OPA) in 10 mL of
methanol. Add this to a solution of 19.1 g of Borax (Na2B40O7+10H20) in 1 L of water. Add
2 mL of 2-mercaptoethanol. Protect this solution from light.[3][4]

o Reaction Conditions: The post-column flow rate for both reagents is 0.5 mL/min, and the
reaction temperature is 38 °C.[3][4]

» Detection:
o Detector: Fluorescence detector.[3]
o Excitation Wavelength: 340 nm.[3]
o Emission Wavelength: 455 nm.[3]
Quantitative Data Summary
The following tables summarize typical performance data for the described analytical methods.

Table 1: Performance of Pre-Column Derivatization with LC-MS/MS

Parameter Glyphosate AMPA Reference
Limit of Detection 0.23 pg/L (in hard 0.30 pg/L (in hard [12]
(LOD) water) water)
Limit of Quantification

0.07 pg/L - [13]
(LOQ)
Linearity Range 100 - 1,000 ng/L 100 - 1,000 ng/L [9]
Correlation Coefficient

>0.99 >0.99 [9][13]
(R?)
Recovery 90.37 - 101.70% - [13]
Recovery (spiked ta

Y (sp P 91% 89% [14]

water)

Table 2: Performance of EPA Method 547
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Parameter Glyphosate Reference
Method Detection Limit (MDL) 9 pg/L (in ground water) [5]
Method Detection Limit (MDL) 6 pg/L (in tap water) [5]
Fortified Concentration for QC 250 pg/L [5]

Visualized Workflows

The following diagrams illustrate the experimental workflows for the two analytical methods.

Sample Preparation Derivatization Extraction Analysis

Incubate Stop Reaction ' Vortex & Separate .
(9. 2haTC) (Phomhorc Add) ‘Add Dichloromethane: }—» s Collect Aqueous Layer LC-MS/MS Analysis.

Filter (0.22 um) Take 4 mL Aliquot

and FMOC-CI

Click to download full resolution via product page

Caption: Workflow for Pre-Column Derivatization with FMOC-CI and LC-MS/MS Analysis.

Sample Preparation HPLC Separation Post-Column Reaction Detection

Dechlorinate Direct Injection lon-Exchange Oxidation Derivatization Reaction Coil Fluorescence
Reisanpe (if necessary) (RIS (@B ) (200 L) (Hypochlorite) (OPA Reagent) (38°C) Detection

Click to download full resolution via product page

Caption: Workflow for EPA Method 547 (Post-Column Derivatization and Fluorescence
Detection).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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